Cas no 2171425-97-9 (3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171425-97-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5927000
• PubChem ID: 165512916
• Update Time: 2025-06-09

3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid
• EN300-1549298
• 2171425-97-9
• 3-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl}propanoic acid

• Inchi： 1S/C27H32N2O5/c1-18(16-25(30)29-15-7-6-8-19(29)13-14-26(31)32)28-27(33)34-17-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24H,6-8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-,19?/m1/s1
• InChI Key： YRSABMCCQKLAOE-MRTLOADZSA-N
• SMILES： O=C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid

Research Briefing on 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid (CAS: 2171425-97-9)

The compound 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid (CAS: 2171425-97-9) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide derivatives with enhanced stability and bioactivity, paving the way for new therapeutic strategies.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of protease inhibitors. The results demonstrated that derivatives of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid exhibited potent inhibitory activity against specific proteases involved in inflammatory and neurodegenerative diseases. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and neuroprotective agents.

Another area of interest is the compound's role in targeted drug delivery systems. Recent research has explored its incorporation into nanocarriers designed to deliver therapeutic agents to specific tissues or cells. The unique chemical properties of 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid enable it to act as a linker, facilitating the attachment of drugs to carriers while maintaining their stability and efficacy. This approach holds promise for improving the precision and effectiveness of drug delivery in cancer therapy and other complex diseases.

Furthermore, advancements in analytical techniques have allowed for more detailed characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have confirmed its purity and structural integrity, ensuring its reliability for use in pharmaceutical research. These analytical developments are critical for quality control and regulatory compliance in drug development processes.

In conclusion, 3-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-yl}propanoic acid (CAS: 2171425-97-9) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and targeted drug delivery underscore its potential to contribute to the development of innovative therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.